Cas no 97890-09-0 (1,1-Diethoxy-7-methoxy-3,7-dimethyloctane)

1,1-Diethoxy-7-methoxy-3,7-dimethyloctane structure
97890-09-0 structure
Product name:1,1-Diethoxy-7-methoxy-3,7-dimethyloctane
CAS No:97890-09-0
MF:C15H32O3
MW:260.41278
CID:819626
PubChem ID:113461

1,1-Diethoxy-7-methoxy-3,7-dimethyloctane Chemical and Physical Properties

Names and Identifiers

    • 1,1-Diethoxy-7-methoxy-3,7-dimethyloctane
    • EINECS 308-188-9
    • NS00066507
    • DTXSID50913555
    • 97890-09-0
    • Inchi: InChI=1S/C15H32O3/c1-7-17-14(18-8-2)12-13(3)10-9-11-15(4,5)16-6/h13-14H,7-12H2,1-6H3
    • InChI Key: COYJTQAUBRDBJL-UHFFFAOYSA-N
    • SMILES: CCOC(CC(C)CCCC(C)(C)OC)OCC

Computed Properties

  • Exact Mass: 260.235
  • Monoisotopic Mass: 260.235
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų
  • Tautomer Count: nothing
  • Surface Charge: 0
  • XLogP3: 3.7

Experimental Properties

  • Density: 0.879
  • Boiling Point: 308.2°Cat760mmHg
  • Flash Point: 116.7°C
  • Refractive Index: 1.431

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